Cas no 2034293-79-1 (1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-3-(4-methoxyphenyl)propan-1-one)

• Product Name: 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-3-(4-methoxyphenyl)propan-1-one
• CAS No: 2034293-79-1
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 6461064
• Update Time: 2025-07-20

1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-3-(4-methoxyphenyl)propan-1-one
• QWXOMLYHIYARJL-UHFFFAOYSA-N
• 1-Propanone, 1-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-3-(4-methoxyphenyl)-

• Inchi： 1S/C19H24N4O2/c1-25-17-7-2-14(3-8-17)4-9-19(24)22-11-10-16(12-22)23-13-18(20-21-23)15-5-6-15/h2-3,7-8,13,15-16H,4-6,9-12H2,1H3
• InChI Key： QWXOMLYHIYARJL-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=C(C3CC3)N=N2)C1)(=O)CCC1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 578.7±60.0 °C(Predicted)
• pka: 1.52±0.70(Predicted)

Additional information on 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-3-(4-methoxyphenyl)propan-1-one

Comprehensive Analysis of 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-3-(4-methoxyphenyl)propan-1-one (CAS No. 2034293-79-1): Structure, Applications, and Research Insights

The compound 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-3-(4-methoxyphenyl)propan-1-one (CAS No. 2034293-79-1) represents a sophisticated small molecule with a unique structural framework. Its chemical architecture combines a pyrrolidine core linked to a 4-cyclopropyl-1H-1,2,3-triazole moiety and a 4-methoxyphenyl ketone group. This arrangement suggests potential bioactivity, particularly in modulating protein-protein interactions or enzymatic pathways, making it a subject of interest in pharmaceutical and agrochemical research.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like this molecule, as they often exhibit enhanced bioavailability and target specificity. Researchers frequently search for "triazole derivatives in drug design" or "pyrrolidine-based bioactive molecules," reflecting the scientific community's focus on such scaffolds. The presence of both hydrogen bond acceptors (triazole and carbonyl) and lipophilic domains (cyclopropyl and methoxyphenyl) in this compound aligns with modern medicinal chemistry strategies for optimizing pharmacokinetic properties.

From a synthetic chemistry perspective, the 1,2,3-triazole ring in this molecule is typically constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a Nobel Prize-winning reaction. This connection to "click chemistry applications" - a highly searched term in chemical databases - enhances the compound's relevance in contemporary research. The methoxyphenyl group, another critical structural element, is often associated with improved metabolic stability, as evidenced by its prevalence in FDA-approved drugs targeting neurological and inflammatory conditions.

Analytical characterization of CAS 2034293-79-1 would typically involve advanced techniques such as LC-MS for purity assessment, NMR spectroscopy for structural confirmation (particularly the pyrrolidine proton environments), and X-ray crystallography for absolute configuration determination when crystallized. These methodologies answer common researcher queries about "how to characterize complex heterocycles" and "structural elucidation of triazole-containing compounds." The compound's potential as a pharmacophore in kinase inhibitors or GPCR modulators makes its thorough characterization essential for patent applications and preclinical studies.

In material science applications, molecules containing conjugated π-systems like this compound have garnered attention for organic electronic applications. The methoxy-phenyl group could contribute to charge transport properties, addressing search trends related to "organic semiconductors" and "small molecule optoelectronics." While not yet explored for this specific compound, such potential applications demonstrate the versatility of this chemical scaffold beyond life sciences.

The stability profile of 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-3-(4-methoxyphenyl)propan-1-one under various conditions (pH, temperature, light exposure) remains an area requiring further investigation - a common gap noted in literature searches for "heterocycle stability studies." Preliminary data suggests the triazole-pyrrolidine linkage may confer hydrolytic stability compared to traditional amide bonds, which could be advantageous for formulation development.

With increasing interest in fragment-based drug discovery, this molecule's distinct chemical spaces (the polar triazole, rigid cyclopropyl, and aromatic methoxy groups) make it a valuable candidate for library development. Database searches for "diverse fragment libraries" and "three-dimensional fragments" have surged recently, positioning such compounds at the forefront of innovative screening approaches.

Environmental fate studies of similar compounds indicate that the methoxy group may influence biodegradation pathways, responding to growing concerns about "green chemistry metrics" in synthetic protocols. The cyclopropyl moiety's metabolic stability could also impact the compound's environmental persistence - an area gaining attention in regulatory chemistry searches.

In conclusion, 2034293-79-1 exemplifies the convergence of multiple valuable structural features in modern chemical research. Its potential spans therapeutic development, material science applications, and methodological advancements in synthetic chemistry. As research continues to address questions about "structure-activity relationships of triazole-pyrrolidine hybrids" and "multi-functional heterocyclic scaffolds," compounds like this will remain pivotal in advancing both fundamental science and applied technologies.